5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one

• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol
• IUPAC Name: (5Z)-2-(4-methoxyphenyl)imino-3-methyl-5-[(4-prop-2-enoxyphenyl)methylidene]-1,3-thiazolidin-4-one
• InChI: InChI=1S/C21H20N2O3S/c1-4-13-26-18-9-5-15(6-10-18)14-19-20(24)23(2)21(27-19)22-16-7-11-17(25-3)12-8-16/h4-12,14H,1,13H2,2-3H3/b19-14-,22-21?
• InChI Key: PRIWNSCJIYSOFO-IMQDXXIXSA-N
• Isomeric SMILES: CN1C(=O)/C(=C/C2=CC=C(C=C2)OCC=C)/SC1=NC3=CC=C(C=C3)OC
• SMILES: CN1C(=O)C(=CC2=CC=C(C=C2)OCC=C)SC1=NC3=CC=C(C=C3)OC

Description

5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one, also known as AMTB, is a thiazolidinone derivative that has been widely studied for its potential applications in various fields, including medicine and agriculture. This compound possesses unique chemical properties that make it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood, but it is believed to involve the inhibition of specific enzymes and signaling pathways that are involved in various biological processes. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. Additionally, 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been reported to modulate the activity of various ion channels and receptors in the nervous system.
Biochemical and Physiological Effects:
5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been shown to have a range of biochemical and physiological effects, depending on the concentration and duration of exposure. In vitro studies have demonstrated that 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one can induce apoptosis (programmed cell death) in cancer cells and reduce the production of reactive oxygen species (ROS) in neuronal cells. Moreover, it has been reported to inhibit the growth of various fungi and insects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in lab experiments is its versatility and ease of use. It can be synthesized relatively easily and is stable under a wide range of conditions. However, one limitation is that the compound can be toxic at high concentrations, which may limit its use in certain applications. Moreover, the mechanism of action of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one is not fully understood, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one. One area of interest is the development of novel derivatives of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one with improved properties, such as increased potency or selectivity. Another direction is the investigation of the potential use of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one in combination with other drugs or therapies for the treatment of various diseases. Additionally, further studies are needed to elucidate the mechanism of action of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one and to identify its molecular targets in different biological systems.

Synthesis Methods

The synthesis of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one involves the reaction of 4-allyloxybenzaldehyde with 4-methoxyaniline and 2-amino-3-methyl-1,3-thiazolidine-4-one in the presence of a catalyst. The reaction proceeds through a series of steps that result in the formation of 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one as the final product. This synthesis method has been optimized and modified to improve the yield and purity of the compound.

Scientific Research Applications

5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in various scientific fields. In medicine, it has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. In agriculture, it has been reported to have insecticidal and fungicidal activities. Moreover, 5-[4-(Allyloxy)benzylidene]-2-[(4-methoxyphenyl)imino]-3-methyl-1,3-thiazolidin-4-one has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological samples.